Cas no 54610-73-0 (Furan-2-carboxamidine)

• Product Name: Furan-2-carboxamidine
• CAS No: 54610-73-0
• MF: C₅H₆N₂O
• MW: 110.11394071579
• CID: 942191
• PubChem ID: 3028399
• Update Time: 2025-05-20

Furan-2-carboxamidine Chemical and Physical Properties

Names and Identifiers

• Furan-2-carboximidamide
• 2-furancarboximidamide
• furan-5-carboxamidine
• 2-amidinofuran
• 2-furanamidine
• FURAN-2-CARBOXAMIDINE
• furan-2-carboximidic acid amide
• DTXSID20388655
• furancarboxamidine
• DA-33618
• 2-Furancarboxamidine
• SCHEMBL1261985
• LU02010000
• STK505626
• FUVVSNUVSKUJAS-UHFFFAOYSA-N
• 54610-73-0
• AB07706
• AKOS000321241
• NIOSH/LU0201000
• Furan-2-carboxamidine

• MDL： MFCD00939264
• Inchi： 1S/C5H6N2O/c6-5(7)4-2-1-3-8-4/h1-3H,(H3,6,7)
• InChI Key： FUVVSNUVSKUJAS-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(=N)N

Computed Properties

• Exact Mass: 110.04800
• Monoisotopic Mass: 110.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63Ų

Experimental Properties

• PSA: 63.01000
• LogP: 1.36370

Additional information on Furan-2-carboxamidine

Furan-2-Carboxamidine: A Comprehensive Overview

Furan-2-carboxamidine, with the CAS number 54610-73-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also referred to as 2-furylcarboxamidine, has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in the study of Furan-2-carboxamidine.

The molecular structure of Furan-2-carboxamidine is characterized by a furan ring fused with a carboxamidine group. The furan ring, a five-membered aromatic structure consisting of four carbon atoms and one oxygen atom, imparts aromatic stability to the molecule. The carboxamidine group, on the other hand, introduces nitrogen atoms into the structure, enhancing its reactivity and functional versatility. This combination makes Furan-2-carboxamidine an intriguing candidate for exploring novel chemical reactions and material properties.

Recent studies have focused on the synthesis of Furan-2-carboxamidine through various routes. One prominent method involves the reaction of furan derivatives with appropriate amine sources under controlled conditions. Researchers have optimized these conditions to achieve high yields and purity levels. For instance, a study published in 2023 demonstrated that the use of microwave-assisted synthesis significantly accelerates the formation of Furan-2-carboxamidine while maintaining its structural integrity.

The functionalization of Furan-2-carboxamidine has opened new avenues for its application in materials science. Due to its nitrogen-rich structure, this compound exhibits strong Lewis basicity, making it a potential candidate for catalytic applications. Recent experiments have shown that Furan-2-carboxamidine can act as an efficient catalyst in organocatalytic reactions, particularly in the asymmetric synthesis of chiral molecules.

In addition to catalysis, Furan-2-carboxamidine has been explored for its role in drug discovery. Its unique structure allows for interactions with biological targets such as enzymes and receptors, making it a valuable lead compound in medicinal chemistry. A 2023 study highlighted its potential as an inhibitor of certain kinases involved in cancer pathways, underscoring its importance in therapeutic research.

Furthermore, Furan-2-carboxamidine has been investigated for its electronic properties. The conjugation between the furan ring and the carboxamidine group imparts semiconductive characteristics to the molecule. This property makes it a promising candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers are actively exploring ways to integrate Furan-2-carboxamidine into flexible electronic devices to enhance their performance and efficiency.

The environmental impact of synthesizing and utilizing Furan-2-carboxamidine is another area of growing interest. Scientists are working on developing sustainable synthesis methods that minimize waste and energy consumption. For example, green chemistry approaches involving biocatalysts or renewable feedstocks are being explored to produce Furan-2-carboxamidine on an industrial scale without compromising environmental standards.

In conclusion, Furan-2-carboxamidine (CAS No. 54610-73-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and functional properties continue to drive innovative research efforts. As advancements in synthetic methodologies and material science progress, Furan-2-carboxamidine is poised to play an increasingly important role in both academic research and industrial applications.